Cas no 1805584-76-2 (3-Cyano-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 3-Cyano-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1805584-76-2
• MF: C₁₀H₄F₅N₃
• MW: 261.15087890625
• CID: 4880972
• Update Time: 2025-06-10

3-Cyano-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C10H4F5N3/c11-9(12)8-5(3-17)7(1-2-16)18-4-6(8)10(13,14)15/h4,9H,1H2
• InChI Key： RCOOTDCHROJVFW-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(CC#N)=NC=C1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 387
• XLogP3: 1.8
• Topological Polar Surface Area: 60.5

Additional information on 3-Cyano-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetonitrile

Comprehensive Overview of 3-Cyano-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1805584-76-2)

The compound 3-Cyano-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1805584-76-2) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. Its unique molecular structure, featuring both cyano and trifluoromethyl groups, makes it a valuable building block for the synthesis of advanced materials and bioactive molecules. This article delves into its properties, applications, and relevance in contemporary scientific research, addressing common queries such as "What are the uses of pyridine derivatives?" and "How do fluorinated compounds enhance drug development?".

One of the most notable features of 3-Cyano-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetonitrile is its fluorine-rich composition. Fluorinated compounds are increasingly sought after in medicinal chemistry due to their ability to improve metabolic stability, bioavailability, and binding affinity. Researchers often search for terms like "fluorinated pyridine applications" or "CAS 1805584-76-2 supplier" to explore its commercial and scientific potential. This compound's versatility aligns with the growing demand for high-performance intermediates in drug discovery, particularly for targeting kinase inhibitors and antiviral agents.

In the realm of agrochemicals, 3-Cyano-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetonitrile serves as a precursor for developing novel pesticides and herbicides. Its structural motifs contribute to enhanced efficacy and environmental resilience, addressing industry concerns such as "sustainable crop protection" and "low-toxicity agrochemicals." The compound's nitrile functionality further expands its utility in heterocyclic synthesis, a topic frequently explored in academic and industrial forums.

From a synthetic perspective, the compound's CAS No. 1805584-76-2 is often associated with queries like "synthesis of trifluoromethylpyridines" and "cyano-group reactivity." Its preparation typically involves multistep organic reactions, including nucleophilic substitution and catalyzed cross-coupling, which are central to modern organic synthesis methodologies. Researchers value its role in constructing complex architectures for drug candidates and functional materials.

The compound's relevance extends to material science, where its electron-withdrawing groups contribute to the design of organic semiconductors and light-emitting diodes (LEDs). Searches for "fluorinated pyridines in electronics" highlight its intersection with cutting-edge technologies. Additionally, its stability under various conditions makes it a candidate for catalysis and coordination chemistry, further broadening its industrial appeal.

In conclusion, 3-Cyano-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1805584-76-2) exemplifies the convergence of chemical innovation and practical applications. Its multifaceted roles in pharmaceuticals, agrochemicals, and advanced materials underscore its importance in addressing global challenges, from disease treatment to sustainable agriculture. As interest in fluorinated heterocycles grows, this compound remains a focal point for researchers and industry professionals alike.